Cas no 478248-89-4 (6-Chloro-3-(chlorodifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine)

• Product Name: 6-Chloro-3-(chlorodifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine
• CAS No: 478248-89-4
• MF: C₆H₂Cl₂F₂N₄
• MW: 239.00968503952
• CID: 5700504
• PubChem ID: 1489114
• Update Time: 2025-10-29

6-Chloro-3-(chlorodifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3-(chlorodifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine
• MLS000721377
• DTXSID501323793
• 6-chloro-3-[chloro(difluoro)methyl]-[1,2,4]triazolo[4,3-b]pyridazine
• CHEMBL1543899
• SCHEMBL2265102
• MFCD02082017
• AKOS015993802
• 6-chloro-3-[chloro(difluoro)methyl][1,2,4]triazolo[4,3-b]pyridazine
• 9P-932
• HMS2670I14
• SMR000335454
• 478248-89-4
• 1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-3-(chlorodifluoromethyl)-
• 6-Chloro-3-(chlorodifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine

• Inchi： 1S/C6H2Cl2F2N4/c7-3-1-2-4-11-12-5(6(8,9)10)14(4)13-3/h1-2H
• InChI Key： LJXFPGTUUSLVHF-UHFFFAOYSA-N
• SMILES： ClC(C1=NN=C2C=CC(=NN12)Cl)(F)F

Computed Properties

• Exact Mass: 237.9624578g/mol
• Monoisotopic Mass: 237.9624578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.88±0.1 g/cm3(Predicted)
• pka: -3.27±0.30(Predicted)

Additional information on 6-Chloro-3-(chlorodifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine

6-Chloro-3-(chlorodifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine: A Comprehensive Overview

The compound CAS No 478248-89-4, also known as 6-Chloro-3-(chlorodifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine, is a highly specialized chemical entity with unique structural and functional properties. This compound belongs to the class of triazolopyridazines, which are known for their versatile applications in various fields of chemistry and materials science. The structure of this compound features a pyridazine ring fused with a triazole ring system, substituted with chlorine and chlorodifluoromethyl groups at specific positions. These substituents significantly influence the electronic properties and reactivity of the molecule.

Recent studies have highlighted the potential of this compound in the development of advanced materials for optoelectronic applications. The presence of electronegative substituents like chlorine and chlorodifluoromethyl groups enhances the electron-withdrawing effects on the aromatic system, making it suitable for use in light-emitting diodes (LEDs) and organic photovoltaics (OPVs). Researchers have demonstrated that these substituents can effectively tune the absorption and emission spectra of the compound, enabling better performance in energy conversion devices.

In addition to its electronic properties, 6-Chloro-3-(chlorodifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine has shown promise in catalytic applications. Its unique structure allows for efficient coordination with metal centers, making it a potential candidate for heterogeneous catalysis in organic synthesis. Recent experiments have revealed that this compound can act as a highly active catalyst in cross-coupling reactions, such as Suzuki-Miyaura couplings, under mild reaction conditions.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Key steps include the formation of the triazolopyridazine core through cyclization reactions followed by selective substitution at specific positions. The use of advanced purification techniques ensures that the final product meets stringent quality standards required for its intended applications.

From an environmental perspective, researchers have been investigating the biodegradation pathways of this compound to assess its environmental impact. Preliminary studies suggest that under certain conditions, this compound can undergo microbial degradation, reducing its persistence in natural ecosystems. However, further research is needed to fully understand its long-term environmental behavior.

In conclusion, CAS No 478248-89-4, or 6-Chloro-3-(chlorodifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine, represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in advancing materials science and catalysis. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in shaping future technological innovations.